1-{[5-Methyl-2-(2-naphthyl)-1,3-oxazol-4-yl]methyl}piperidin-4-amine

• IUPAC Name: 1-[(5-methyl-2-naphthalen-2-yl-1,3-oxazol-4-yl)methyl]piperidin-4-amine
• InChI: InChI=1S/C20H23N3O/c1-14-19(13-23-10-8-18(21)9-11-23)22-20(24-14)17-7-6-15-4-2-3-5-16(15)12-17/h2-7,12,18H,8-11,13,21H2,1H3
• InChI Key: IARATMQPWVHKJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC3=CC=CC=C3C=C2)CN4CCC(CC4)N
• Molecular Formula: C20H23N3O
• Molecular Weight: 321.4 g/mol

Description

Synthesis Analysis

While the exact synthesis of “1-{[5-Methyl-2-(2-naphthyl)-1,3-oxazol-4-yl]methyl}piperidin-4-amine” is not detailed in the literature, similar compounds are often synthesized using various organic reactions. For instance, organoboron compounds are frequently used as building blocks in organic synthesis, including the Suzuki–Miyaura coupling. This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction.

Scientific Research Applications

Crystal Structure and Biological Activity

One study focused on the crystal structure determination, Hirshfeld surface analysis, and quantum computational studies of a compound similar to the one . This study aimed to explore the biological activity of the compound against human RORc protein, indicating its potential use in medical research as a novel RORc inhibitor (R. V., R. C, 2021).

Synthesis and Conformational Study

Another research explored the synthesis and conformational study of piperidine-fused benzoxazino- and quinazolinonaphthoxazines. This work contributes to the understanding of the chemical properties and potential applications of such compounds in the development of new materials or pharmaceuticals (Renáta Csütörtöki et al., 2012).

Luminescent Properties and Photo-induced Electron Transfer

Research on novel piperazine substituted naphthalimides, which are structurally related to the compound , has been conducted to investigate their luminescent properties and photo-induced electron transfer. These findings are significant for the development of new fluorescent materials or probes (Jiaan Gan et al., 2003).

Antimicrobial Activities

There has also been a study on the synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives, demonstrating the compound's potential for contributing to the development of new antimicrobial agents (H. Bektaş et al., 2007).

Green Synthesis of Fused Polycyclic Derivatives

Another application involves the green synthesis of fused polycyclic derivatives in ionic liquids via a three-component reaction, highlighting the compound's role in promoting environmentally friendly chemical synthesis methods (Bin-bin Feng et al., 2016).